Cas no 1337881-27-2 (3-hydroxy-6-isoquinolinecarbonitrile)

• Product Name: 3-hydroxy-6-isoquinolinecarbonitrile
• CAS No: 1337881-27-2
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 1238840
• PubChem ID: 129978836
• Update Time: 2025-04-20

3-hydroxy-6-isoquinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-6-isoquinolinecarbonitrile
• 6-Isoquinolinecarbonitrile, 2,3-dihydro-3-oxo-
• DTXSID201249726
• 1337881-27-2

• Inchi： 1S/C10H6N2O/c11-5-7-1-2-8-6-12-10(13)4-9(8)3-7/h1-4,6H,(H,12,13)
• InChI Key： GCSHRWWDDSWVOU-UHFFFAOYSA-N
• SMILES： O=C1C=C2C=C(C#N)C=CC2=CN1

Computed Properties

• Exact Mass: 170.048012819g/mol
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.9Ų